Cas no 2154-55-4 (1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene)

1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene structure
2154-55-4 structure
Product Name:1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene
CAS No:2154-55-4
MF:C7H8
MW:99.1815538406372
CID:864305
PubChem ID:137454
Update Time:2024-03-01

1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • benzyl-d7 radical
    • 1,2,3,4,5-pentadeuterio-6-(dideuteriomethyl)benzene
    • toluene-d7
    • 1-(~2~H_2_)Methyl(~2~H_5_)benzene
    • 1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene
    • Inchi: 1S/C7H8/c1-7-5-3-2-4-6-7/h2-6H,1H3/i1D2,2D,3D,4D,5D,6D
    • InChI Key: YXFVVABEGXRONW-QMUWOJKRSA-N
    • SMILES: C1(C([2H])[2H])C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 99.107
  • Monoisotopic Mass: 99.107
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 42
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.938
  • Boiling Point: 110.6°C at 760 mmHg
  • Flash Point: 10°C
  • Refractive Index: 1.499
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